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Compound of Interest

Compound Name: 2,6-Dimethylnaphthalene-D12

Cat. No.: B1472514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the deuterated polycyclic aromatic hydrocarbon (PAH), 2,6-Dimethylnaphthalene-D12. This

compound is of significant interest to researchers in environmental science and analytical

chemistry, primarily for its application as an internal standard in the quantification of PAHs in

various matrices. This document outlines its key physical and chemical characteristics, details

experimental protocols for its use, and provides a visual representation of a typical analytical

workflow.

Core Physicochemical Properties
Quantitative data for 2,6-Dimethylnaphthalene-D12 and its non-deuterated analogue, 2,6-

Dimethylnaphthalene, are summarized in the table below. It is important to note that while

experimental data for the non-deuterated form is readily available, many properties for the

deuterated version are computed.
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Property
2,6-
Dimethylnaphthale
ne-D12

2,6-
Dimethylnaphthale
ne

Data Type

Molecular Formula C₁₂D₁₂ C₁₂H₁₂ -

Molecular Weight 168.30 g/mol [1] 156.22 g/mol [2]
Computed /

Experimental

CAS Number 350820-12-1[1] 581-42-0[2][3][4] -

Melting Point No Data Available 106-110 °C[4][5] Experimental

Boiling Point No Data Available 262 °C[3][4][5] Experimental

Water Solubility
2 mg/L (for non-

deuterated)[3]
2 mg/L @ 25 °C[3] Experimental

logP (Octanol/Water) 4.3[1] 4.310[3]
Computed /

Experimental

Topological Polar

Surface Area
0 Å²[1] 0 Å² Computed

Application in Analytical Chemistry
2,6-Dimethylnaphthalene-D12 is predominantly utilized as an internal standard in isotope

dilution mass spectrometry (IDMS) for the quantitative analysis of PAHs in environmental

samples. The principle of IDMS lies in the addition of a known quantity of an isotopically

labeled standard to a sample prior to extraction and analysis. As the deuterated standard is

chemically identical to the analyte of interest, it experiences the same potential for loss during

sample preparation. By measuring the ratio of the native analyte to the deuterated standard

using Gas Chromatography-Mass Spectrometry (GC-MS), a highly accurate quantification can

be achieved, correcting for any procedural losses.

Experimental Protocol: Quantification of PAHs in
Soil using GC-MS with 2,6-Dimethylnaphthalene-D12
as an Internal Standard
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The following is a generalized experimental protocol for the analysis of PAHs in soil samples,

employing 2,6-Dimethylnaphthalene-D12 as an internal standard.

Sample Preparation and Spiking
Accurately weigh approximately 10 grams of a homogenized soil sample into a clean

extraction vessel.

Spike the sample with a known amount of 2,6-Dimethylnaphthalene-D12 solution. The

amount should be chosen to be within the calibration range of the instrument. Other

deuterated PAH standards may also be included to cover a wider range of analytes.

Extraction
Add a suitable extraction solvent, such as a mixture of hexane and acetone, to the soil

sample.

Extract the PAHs from the soil using a technique such as Soxhlet extraction or sonication for

a defined period.

Sample Cleanup
The resulting extract may contain interfering compounds from the sample matrix. A cleanup

step, such as solid-phase extraction (SPE), can be employed to remove these interferences.

Concentration
The cleaned extract is then concentrated to a small, known volume (e.g., 1 mL) using a

gentle stream of nitrogen.

GC-MS Analysis
Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for

the analysis.

GC Column: A non-polar capillary column, such as a DB-5ms or equivalent, is typically used.

Injection: A small volume of the concentrated extract (e.g., 1 µL) is injected into the GC.
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Oven Temperature Program: A temperature program is used to separate the different PAHs

based on their boiling points. A typical program might start at a low temperature (e.g., 60°C),

ramp up to a high temperature (e.g., 300°C), and hold for a period to ensure all analytes

have eluted.

MS Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode. In

this mode, only the molecular ions (or other characteristic ions) of the target PAHs and the

deuterated internal standards are monitored. This increases the sensitivity and selectivity of

the analysis.

Quantification
The concentration of each target PAH is calculated by comparing the peak area of the native

analyte to the peak area of its corresponding deuterated internal standard and applying a

response factor determined from the analysis of calibration standards.

Visualization of the Analytical Workflow
The following diagram illustrates the typical workflow for the quantitative analysis of PAHs in an

environmental sample using a deuterated internal standard like 2,6-Dimethylnaphthalene-
D12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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